![molecular formula C16H21NO3 B2601556 N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)benzamide CAS No. 900006-51-1](/img/structure/B2601556.png)
N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)benzamide
Overview
Description
Molecular Structure Analysis
The molecular structure of a similar compound, “{1,4-dioxaspiro[4.5]decan-2-yl}methanamine”, has been reported with a molecular weight of 171.24 . The InChI code for this compound is 1S/C9H17NO2/c10-6-8-7-11-9(12-8)4-2-1-3-5-9/h8H,1-7,10H2 .Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied, but the specific reactions involving “N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)benzamide” are not detailed in the available sources .Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, “{1,4-dioxaspiro[4.5]decan-2-yl}methanamine”, include a molecular weight of 171.24, a storage temperature of 4 degrees Celsius, and a physical form as a liquid .Scientific Research Applications
Palladium-Catalysed Aminocarbonylation
N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)benzamide: has been utilized in the synthesis of acrylamides through palladium-catalysed aminocarbonylation . This process involves the use of a palladium-phosphine precatalyst and has been shown to yield acrylamides in high yields. The reaction’s efficiency can be influenced by the choice of amine nucleophiles and reaction conditions, making it a versatile method for synthesizing carboxylic acid derivatives.
Synthesis of L-Callipeltose
The compound has been used in the synthesis of L-callipeltose, a deoxyamino sugar component of L-callipeltoside A . This application is significant in the field of natural product synthesis and could have implications for the development of new pharmaceuticals.
Building Blocks for β-Diketones
The related structure of N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)benzamide has been investigated as a building block for β-diketones . β-Diketones are important in various chemical syntheses, including the preparation of Schiff base derivatives and other complex organic compounds.
Gas Chromatography Analysis
The compound’s derivatives have been analyzed using gas chromatography, fitted with an HP-1MS capillary column . This application is crucial for quality control and research in both industrial and academic settings, ensuring the purity and composition of synthesized compounds.
Safety and Hazards
The safety and hazards associated with a similar compound, “{1,4-dioxaspiro[4.5]decan-2-yl}methanamine”, include hazard statements H315, H318, and H335, indicating that it causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO3/c18-15(13-7-3-1-4-8-13)17-11-14-12-19-16(20-14)9-5-2-6-10-16/h1,3-4,7-8,14H,2,5-6,9-12H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXDDNATXDZKOMD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)OCC(O2)CNC(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[1-(quinoxaline-2-carbonyl)azetidin-3-yl]pyrimidin-4-amine](/img/structure/B2601473.png)
![2-[1-(Methoxymethyl)cyclopentyl]ethan-1-amine](/img/structure/B2601479.png)
![6,7-Dimethoxy-4-{4-[(4-methylpiperidin-1-yl)carbonyl]piperidin-1-yl}quinoline-3-carbonitrile](/img/structure/B2601485.png)
![4-(4-chlorophenyl)-3-[(4-methylphenyl)methylsulfanyl]-5-[(E)-2-phenylethenyl]-1,2,4-triazole](/img/structure/B2601495.png)
